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Compound of Interest

Compound Name: 3-Fluorophenyl acetate

Cat. No.: B1295240 Get Quote

As researchers and scientists, our commitment to discovery goes hand-in-hand with our

responsibility for safety and environmental stewardship. The proper handling and disposal of

chemical reagents are paramount to this mission. This guide provides a detailed, step-by-step

protocol for the safe disposal of 3-Fluorophenyl acetate, a versatile yet hazardous compound

frequently used in organic synthesis and pharmaceutical development.[1] The procedures

outlined below are designed to ensure the safety of laboratory personnel and compliance with

regulatory standards.

Section 1: Hazard Identification and Immediate
Precautions
Understanding the specific hazards of 3-Fluorophenyl acetate (CAS No: 701-83-7) is the

critical first step in its safe management.[2] This compound is a combustible liquid and poses

several health risks.[2] It is harmful if swallowed, causes skin irritation, may cause an allergic

skin reaction, causes serious eye damage, and may cause respiratory irritation.[2]

Immediate Actions upon Exposure:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate medical attention.[3]

Skin: Remove contaminated clothing and wash the affected area with plenty of soap and

water. If skin irritation or a rash occurs, seek medical advice.[3][4]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if respiratory symptoms persist.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[5]

Section 2: Personal Protective Equipment (PPE)
Protocol
Before handling or disposing of 3-Fluorophenyl acetate, it is mandatory to wear appropriate

personal protective equipment. The rationale is to create a barrier between the user and the

chemical, preventing accidental exposure through contact, inhalation, or absorption.

Required PPE:

Eye/Face Protection: Wear chemical safety goggles and a face shield.[2] Standard safety

glasses are not sufficient.

Hand Protection: Use chemically resistant gloves, such as nitrile or neoprene. Inspect gloves

for any signs of degradation or perforation before use. Dispose of contaminated gloves after

use.

Body Protection: A flame-retardant lab coat and closed-toe shoes are required. For larger

quantities or in case of a spill, a chemical-resistant apron or full suit may be necessary.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate filter (e.g.,

type ABEK EN14387) if working in a poorly ventilated area or if vapors are generated.[2]

Section 3: Disposal Procedures
The appropriate disposal method for 3-Fluorophenyl acetate depends on the quantity of

waste generated. Under no circumstances should this chemical be disposed of down the drain

or in regular trash.[6]

Small amounts of residual 3-Fluorophenyl acetate and materials contaminated with it (e.g.,

pipette tips, filter paper, gloves) must be handled as hazardous waste.
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Step-by-Step Protocol:

Segregation: Collect all contaminated solid materials in a designated, clearly labeled

hazardous waste container. The container should be made of a compatible material (e.g.,

polyethylene) and have a secure lid.

Labeling: The waste container must be labeled "Hazardous Waste" and include the full

chemical name: "3-Fluorophenyl acetate," the CAS number (701-83-7), and the relevant

hazard pictograms (e.g., corrosive, irritant).

Storage: Store the sealed waste container in a designated satellite accumulation area within

the laboratory. This area should be well-ventilated and away from incompatible materials like

strong oxidizing agents and bases.[3]

Pickup: Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal service.

For larger quantities of 3-Fluorophenyl acetate, the primary disposal method is through a

licensed professional waste disposal service.

Step-by-Step Protocol:

Original Container: Whenever possible, leave the chemical in its original container.[5] This

ensures it is properly labeled and avoids the risks associated with transferring the chemical.

Secure Packaging: Ensure the container is tightly sealed and placed in a secondary

container (e.g., a plastic tub) to prevent spills during transport.

Labeling: If not in the original container, create a durable, legible label with "Hazardous

Waste," the chemical name "3-Fluorophenyl acetate," CAS number, and all applicable

hazard warnings.

Documentation: Complete all necessary hazardous waste disposal forms as required by your

institution and local regulations.

Professional Disposal: Contact your EHS office or a certified hazardous waste disposal

company to arrange for pickup and disposal.[5][6] These services are equipped to handle
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and dispose of combustible and toxic liquids in an environmentally responsible manner,

typically through high-temperature incineration.

Section 4: Emergency Response for Spills
In the event of a spill, immediate and correct action is crucial to mitigate hazards.

Procedure for a Small Spill:

Evacuate: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert, non-combustible absorbent material (e.g., vermiculite, sand, or earth)

to contain the spill. Do not use combustible materials like paper towels.

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.[3]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

Report: Report the incident to your laboratory supervisor and EHS department.

For large spills, evacuate the area immediately and contact your institution's emergency

response team.

Data Summary Table
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Property Value Source

CAS Number 701-83-7 [1][2]

Molecular Formula C8H7FO2 [1][2]

Molecular Weight 154.14 g/mol [1][2]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 77-78 °C at 13 mmHg [1][2]

Flash Point 75.6 °C (168.1 °F) - closed cup [2]

Density 1.147 g/mL at 25 °C [2]

GHS Hazard Codes
H302, H315, H317, H318,

H335
[2]

Storage Class 10 - Combustible liquids [2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Fluorophenyl acetate.
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Waste Generated:
3-Fluorophenyl Acetate

Is the quantity > 5g
OR is it unadulterated liquid?

Small Quantity (<5g)
or Contaminated Solids

(gloves, wipes, etc.)

 No 

Bulk Quantity (>5g)
or Unused Reagent

 Yes 

Place in a labeled,
sealed hazardous waste

container for solids.

Keep in original or
approved, labeled container.
Use secondary containment.

Store in designated
satellite accumulation area.

Arrange for pickup by EHS
or a licensed waste
disposal contractor.

Click to download full resolution via product page

Caption: Disposal workflow for 3-Fluorophenyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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